Cas no 39893-80-6 (4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine
• CAS No: 39893-80-6
• MF: C₉H₆Cl₂N₂S
• MW: 245.128338336945
• MDL: MFCD00466323
• CID: 316102
• PubChem ID: 354333149
• Update Time: 2025-06-15

4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3,4-dichlorophenyl)thiazole
• 2-Thiazolamine,4-(3,4-dichlorophenyl)-
• 4-(3,4-Dichlorophenyl)-1,3-thiazol-2-amine
• 4-(3,4-dichlorophenyl)-2-Thiazolamine
• 4-(3,4-Dichlorophenyl)thiazol-2-amine
• 4-(3,4-DICHLORO-PHENYL)-THIAZOL-2-YLAMINE
• 2-Thiazolamine, 4-(3,4-dichlorophenyl)-
• UWAXMUSNRIUHRQ-UHFFFAOYSA-N
• 4-(3,4-dichlorophenyl)-1,3-thiazole-2-ylamine
• Enamine_005013
• Cambridge id 5690819
• Oprea1_669576
• HMS1408D19
• SBB000846
• STK299263
• BBL013902
• S
• EN300-02258
• 4-(3 pound not4-Dichlorophenyl)thiazol-2-amine
• Z48847656
• SCHEMBL474314
• 4-(3,4-dichlorophenyl)-thiazol-2-amine
• SY012599
• F1386-0380
• 4-(3,4-Dichlorophenyl)-1,3-thiazol-2-amine #
• CS-W002632
• BB 0237384
• 4-(3,4-dichlorophenyl)thiazol-2-ylamine
• AKOS022133853
• AM20050323
• Thiazol-2-amine, 4-(3,4-dichlorophenyl)-
• AKOS000112486
• BDBM625943
• F0016-0216
• AB00093667-01
• 39893-80-6
• FT-0678496
• A824792
• MFCD00466323
• DS-13187
• DTXSID20347166
• IDI1_007600
• C9H6Cl2N2S
• ALBB-001541
• 4-(3,4-dichlorophenyl)-1,3-thiazol-2(3H)-imine
• STL301459
• DB-069890
• DB-292679
• A2906
• 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine

• MDL： MFCD00466323
• Inchi： 1S/C9H6Cl2N2S/c10-6-2-1-5(3-7(6)11)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key： UWAXMUSNRIUHRQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(N)=N1)Cl

Computed Properties

• Exact Mass: 243.96300
• Monoisotopic Mass: 243.9628748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 3.5

Experimental Properties

• Color/Form: No data available
• Melting Point: 161.0 to 165.0 deg-C
• Boiling Point: 420.7°C at 760 mmHg
• Flash Point: 208.3℃
• PSA: 67.15000
• LogP: 4.28030

4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine

Recent Advances in the Study of 4-(3,4-Dichlorophenyl)-1,3-thiazol-2-amine (CAS: 39893-80-6): A Comprehensive Research Brief

4-(3,4-Dichlorophenyl)-1,3-thiazol-2-amine (CAS: 39893-80-6) is a thiazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, particularly in the context of neurological disorders and infectious diseases. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its mechanisms of action, efficacy, and potential clinical applications.

One of the most notable advancements in the study of 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine is its role as a modulator of neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for dopamine and serotonin receptors, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with these receptors, providing a foundation for further drug development efforts.

In addition to its neurological applications, recent research has also investigated the antimicrobial properties of 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings open new avenues for the development of novel antibiotics targeting multidrug-resistant pathogens.

The synthesis and optimization of 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine have also been the focus of recent research. A 2023 study in Organic Process Research & Development described a scalable and cost-effective synthetic route for this compound, employing green chemistry principles to minimize environmental impact. The optimized protocol achieved a yield of 85% and high purity, making it suitable for large-scale production. This advancement is particularly significant for pharmaceutical companies looking to commercialize derivatives of this compound.

Despite these promising developments, challenges remain in the clinical translation of 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine. Pharmacokinetic studies have revealed limited oral bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies. Recent preclinical trials have explored nanoparticle-based delivery systems to enhance the compound's stability and bioavailability, with preliminary results showing improved therapeutic outcomes in animal models.

In conclusion, 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine (CAS: 39893-80-6) represents a versatile scaffold with broad potential in drug discovery. Its dual applications in neurology and antimicrobial therapy, coupled with advances in synthesis and delivery, position it as a promising candidate for future pharmaceutical development. Ongoing research efforts are expected to further elucidate its mechanisms and optimize its therapeutic profile, paving the way for clinical trials and eventual commercialization.